Cas no 99739-16-9 (6-Benzothiazoleacetonitrile, 2-amino-alpha-methyl-)

6-Benzothiazoleacetonitrile, 2-amino-alpha-methyl- structure
99739-16-9 structure
Product Name:6-Benzothiazoleacetonitrile, 2-amino-alpha-methyl-
CAS No:99739-16-9
MF:C10H9N3S
MW:203.263560056686
CID:877978
Update Time:2023-08-03

6-Benzothiazoleacetonitrile, 2-amino-alpha-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazoleacetonitrile,2-amino-alpha-methyl-(9CI)
    • IHEABMHIKCSNJG-UHFFFAOYSA-N
    • 2-(2-Amino-1,3-benzothiazol-6-yl)propanenitrile
    • 6-Benzothiazoleacetonitrile, 2-amino-alpha-methyl-
    • 2-amino-alpha-methyl benzothiazole-6-acetonitrile
    • Inchi: 1S/C10H9N3S/c1-6(5-11)7-2-3-8-9(4-7)14-10(12)13-8/h2-4,6H,1H3,(H2,12,13)
    • InChI Key: IHEABMHIKCSNJG-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=CC=C(C=C12)C(C#N)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Topological Polar Surface Area: 90.9
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